3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide

• IUPAC Name: 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide
• InChI: InChI=1S/C17H29N3O3/c1-2-14(21)12-18-15(22)9-11-17-20-19-16(23-17)10-8-13-6-4-3-5-7-13/h13-14,21H,2-12H2,1H3,(H,18,22)
• InChI Key: LGYKDSRVWPGEPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)CCC1=NN=C(O1)CCC2CCCCC2)O
• Molecular Formula: C17H29N3O3
• Molecular Weight: 323.4 g/mol

Description

3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for investigating biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide involves binding to specific receptors in the body. This binding can lead to changes in the activity of these receptors, which can affect various biochemical and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide are still being studied. However, this compound has been shown to have an effect on certain receptors in the body, which can lead to changes in various processes, including neurotransmitter release and ion channel activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide in lab experiments is its specificity for certain receptors. This can allow researchers to investigate the function of these receptors more effectively. However, one limitation of using this compound is that its effects may be influenced by other factors, such as the presence of other compounds or the specific conditions of the experiment.

Future Directions

There are many potential future directions for research on 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide. Some possible directions include investigating its effects on different types of receptors, exploring its potential use in treating certain diseases, and developing new synthesis methods to improve its purity and yield.
In conclusion, 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide is a promising compound for use in scientific research. Its specificity for certain receptors and potential effects on various biochemical and physiological processes make it a valuable tool for investigating these areas. However, further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of 3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide involves several steps, including the reaction of 2-cyclohexylethylamine with 5-bromo-1,3,4-oxadiazole, followed by the reaction of the resulting product with 2-hydroxybutyric acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

3-[5-(2-cyclohexylethyl)-1,3,4-oxadiazol-2-yl]-N-(2-hydroxybutyl)propanamide has been used in various scientific research applications. One of the key applications is in the study of biochemical and physiological processes. This compound has been shown to have an effect on certain receptors in the body, which can be used to investigate the function of these receptors and their role in various processes.